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Compound of Interest

Compound Name: Quetol

CAS No.: 1241800-24-7

Cat. No.: B1406771

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quetol 651, chemically known as ethylene glycol diglycidyl ether (CAS No. 2224-15-9), is a

low-viscosity epoxy resin widely utilized in scientific research, particularly as an embedding

medium for both light and electron microscopy.[1][2] Its miscibility with water, alcohols, and

acetone, combined with its ability to act as a dehydrating agent, makes it a versatile tool for

sample preparation.[1] However, its chemical reactivity also necessitates a thorough

understanding of its potential hazards and the implementation of strict safety protocols to

ensure the well-being of laboratory personnel.

This technical guide provides an in-depth overview of the safety data and handling precautions

for Quetol 651. It is intended to equip researchers, scientists, and drug development

professionals with the knowledge required to work with this compound safely. The guide

summarizes key quantitative data, outlines emergency procedures, and provides a logical

workflow for safe handling.
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Hazard Identification and Classification
Quetol 651 is classified as a hazardous substance. The primary hazards are associated with

its acute toxicity upon ingestion, dermal contact, and inhalation, as well as its potential to cause

skin and eye irritation.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[3][4]

H312: Harmful in contact with skin.[3][4]

H315: Causes skin irritation.[5]

H320: Causes eye irritation.[3][4]

H332: Harmful if inhaled.[3][4]

Signal Word: Warning[3][4][5]

Hazard Pictogram:

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of Quetol 651 is presented in the table

below. This data is essential for understanding its behavior under various laboratory conditions.
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Property Value Reference

Chemical Name
Ethylene Glycol Diglycidyl

Ether
[3]

Synonyms Quetol 651 Resin [3]

CAS Number 2224-15-9 [3][4][5]

Molecular Formula C8H14O4 [6]

Appearance Clear, light yellow liquid [5]

Viscosity 15 cps at 25°C [1]

Miscibility
Miscible with water, alcohol,

acetone
[1]

Toxicological Data
Quetol 651 is harmful through multiple routes of exposure. The available toxicological data

indicates that it can cause adverse health effects, although detailed quantitative data such as

specific LD50 and LC50 values are not consistently reported across all safety data sheets.
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Toxicity Profile Finding Reference

Acute Oral Toxicity Harmful if swallowed. [3][4]

Acute Dermal Toxicity Harmful in contact with skin. [3][4]

Acute Inhalation Toxicity Harmful if inhaled. [3][4]

Skin Corrosion/Irritation Causes skin irritation. [5]

Serious Eye Damage/Irritation Causes eye irritation. [3]

Respiratory or Skin

Sensitization
No sensitizing effects known. [3]

Germ Cell Mutagenicity
No relevant information

available.
[3]

Carcinogenicity

Not listed by IARC, NTP, or

OSHA as a carcinogenic

material.

[3]

Reproductive Toxicity
No relevant information

available.
[3]

Experimental Protocols for Hazard Assessment
Standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD), are typically followed for assessing the hazards of chemical substances.

While specific experimental protocols for Quetol 651 are not detailed in the readily available

literature, the following represents a general methodology for skin and eye irritation testing.

Skin Irritation Testing (based on OECD Guideline 404)
Objective: To assess the potential of a substance to cause skin irritation.

Test System: Typically, the albino rabbit is used.

Procedure:

A small area of the animal's fur is clipped.
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A measured amount of the test substance (e.g., 0.5 mL for liquids) is applied to a small

patch of skin.

The treated area is covered with a gauze patch.

The patch is removed after a set exposure period (e.g., 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specific time

points (e.g., 1, 24, 48, and 72 hours) after patch removal.

The severity of the reactions is scored according to a standardized scale.

Eye Irritation Testing (based on OECD Guideline 405)
Objective: To determine the potential of a substance to cause eye irritation or damage.

Test System: The albino rabbit is commonly used.

Procedure:

A measured amount of the test substance (e.g., 0.1 mL for liquids) is instilled into one eye

of the animal. The other eye serves as a control.

The eyes are examined for signs of corneal opacity, iritis, conjunctival redness, and

chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

The severity of the lesions is scored according to a standardized scale.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.[3]

Hand Protection: Wear impervious protective gloves (e.g., nitrile rubber).[3][5]
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Skin and Body Protection: Wear a lab coat or other protective clothing.[3]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, use a

suitable respirator.[3]

Engineering Controls
Work in a well-ventilated laboratory, preferably in a chemical fume hood, especially when

handling larger quantities or when there is a risk of aerosol formation.[3]

Ensure an eyewash station and safety shower are readily accessible.

General Hygiene Practices
Wash hands thoroughly after handling and before eating, drinking, or smoking.[3]

Do not eat, drink, or smoke in areas where Quetol 651 is handled.[3]

Remove contaminated clothing and wash it before reuse.[3]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]

Emergency Procedures
In the event of an accidental exposure or spill, prompt and appropriate action is crucial.

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3][5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Spill and Leak Procedures
Minor Spills:

Evacuate unnecessary personnel from the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Prevent the spill from entering drains or waterways.

Logical Workflow for Safe Handling of Quetol 651
The following diagram illustrates a logical workflow for the safe handling of Quetol 651 in a

research environment.
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Fig. 1: A logical workflow for the safe handling of Quetol 651.

Signaling Pathways in Toxicity
Detailed information regarding the specific signaling pathways involved in the toxic effects of

Quetol 651 (ethylene glycol diglycidyl ether) is not extensively available in the public domain.

For ethylene glycol in general, toxicity is primarily mediated by its metabolites, which cause

metabolic acidosis and end-organ damage. However, the specific mechanisms for the diglycidyl

ether derivative may differ and warrant further investigation.

Conclusion
Quetol 651 is a valuable tool in scientific research, but its potential hazards demand careful

and informed handling. This technical guide has summarized the critical safety information,

including hazard identification, physical and chemical properties, toxicological data, and safe

handling procedures. By adhering to the precautions outlined in this guide and in the product's

Safety Data Sheet, researchers can minimize the risks associated with the use of Quetol 651

and maintain a safe laboratory environment. It is imperative that all personnel who handle this

substance are thoroughly trained on its hazards and the necessary safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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